2-chloro-N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-4-nitrobenzamide
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Description
2-chloro-N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C20H17ClN2O6S2 and its molecular weight is 480.93. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Polymers
One of the primary applications of this compound is in the synthesis and characterization of novel polymers. For instance, researchers have developed a novel diamine with built-in sulfone, ether, and amide structure by reacting related compounds. This diamine was used to prepare different polyimides, leading to the creation of poly(sulfone ether amide imide)s with unique properties (Mehdipour‐Ataei, Hatami, & Sarrafi, 2004). Additionally, similar methods have been employed to synthesize aromatic poly(sulfone sulfide amide imide)s, contributing to the advancement of soluble and thermally stable polymers (Mehdipour‐Ataei & Hatami, 2007).
Development of Heat Resistant Polymers
Another significant application is in the development of heat resistant polymers. Research has been conducted on the synthesis of new poly(amide imide)s from diacid containing sulfone, ether, amide, and imide groups with various aromatic diamines. This research is crucial for advancing materials that can withstand extreme temperatures while maintaining their structural integrity (Mehdipour‐Ataei & Hatami, 2005).
Antimicrobial Applications
Furthermore, derivatives of similar compounds have been evaluated for their antimicrobial activity. A study on novel sulfonamides containing 5-chloro-2-hydroxybenzaldehyde or 5-chloro-2-hydroxybenzoic acid scaffolds showed that these compounds exhibit significant activity against various bacteria, including Gram-positive and Gram-negative bacteria, as well as certain strains of Mycobacterium. This indicates potential applications in developing new antimicrobial agents (Krátký et al., 2012).
Applications in Radiochemistry
This compound's derivatives have also been used in the field of radiochemistry. For example, research has been done on developing radiolabelled, nonpeptide angiotensin II antagonists useful for imaging angiotensin II, AT1 receptors. These studies are essential for advancing diagnostic techniques in medical imaging (Hamill et al., 1996).
properties
IUPAC Name |
2-chloro-N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O6S2/c1-29-14-5-7-15(8-6-14)31(27,28)19(18-3-2-10-30-18)12-22-20(24)16-9-4-13(23(25)26)11-17(16)21/h2-11,19H,12H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJUULPDUOOILOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.